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Compound of Interest

Compound Name: AC 187

Cat. No.: B7909913

This technical support guide provides information on the stability and storage of AC 187, also
known as Silquest A-187, an epoxy-functional silane. The following frequently asked questions
(FAQs) and troubleshooting guide are intended for researchers, scientists, and professionals in
drug development who may be using this compound in material science applications.

Frequently Asked Questions (FAQSs)
Q1: What is AC 187 (Silquest A-187)?

AC 187, commercially known as Silquest A-187, is an epoxy-functional silane with the CAS
number 2530-83-8.[1][2] It is primarily used as an adhesion promoter in various applications,
including coatings, sealants, and adhesives.[3][4] Its chemical structure allows it to act as a
bonding agent between inorganic substrates and organic resins.[3][4]

Q2: What are the recommended storage conditions for AC 1877

For optimal stability, AC 187 should be stored in a tightly closed container in a cool, dry place.
[1][4] The recommended storage temperature is ambient, specifically above 5°C.[1][2]

Q3: What is the shelf life and stability of AC 1877

The product is chemically stable under standard ambient conditions (room temperature).[4]
Urethane applications using Silquest A-187 have shown improved shelf stability compared to
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those using amino silane alternatives.[3][4][5] For specific shelf life details, it is recommended
to review the Certificate of Analysis provided by the supplier.

Q4: Is AC 187 soluble in common laboratory solvents?

After hydrolysis, Silquest A-187 is soluble in water, alcohol, acetone, and most aliphatic esters
at typical application levels (under 5%).[4][5] The hydrolysis process releases methanol.[4]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Poor adhesion performance

Improper storage leading to

degradation of the silane.

Ensure the product has been
stored in a tightly closed
container in a dry environment.
Verify that the storage
temperature has been

maintained above 5°C.

Incorrect concentration or use

level.

The typical use level for
Silquest A-187 ranges from 0.2
to 1.5 parts by weight (pbw),
depending on the application.
[3][4][5] Refer to specific
application guidelines for

optimal concentration.

Yellowing of the final product

Use of an inappropriate

adhesion promoter.

Silquest A-187 is noted for its
non-yellowing adhesion
properties in many resin
systems, making it a suitable
alternative to amino silanes

which can cause yellowing.[3]

[4115]

Inconsistent results between

experiments

Variation in the hydrolysis of

the silane.

Silquest A-187 has a very fast
hydrolysis rate.[3][4][5] Ensure
consistent mixing times and
environmental conditions (e.qg.,
humidity) to achieve uniform

hydrolysis.

Physicochemical Properties of AC 187 (Silquest A-

187)
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Property Value

CAS Number 2530-83-8

Molecular Formula C9H2005Si[1]

Molecular Weight 236.34 g/mol [1]

Boiling Point 120 °C (248 °F)[1]

Melting Point <-70°C (<-94 °F)[1]

Flash Point 113 °C (235 °F) - closed cup[1]
Specific Gravity (25/25°C) 1.065 - 1.069[5]

Experimental Workflow: General Use as an
Adhesion Promoter

The following diagram illustrates a generalized workflow for the application of AC 187 as an
adhesion promoter.
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Generalized workflow for using AC 187 as an adhesion promoter.

Disclaimer: The information provided here is based on publicly available data for Silquest A-

187. There is no indication from the

search results that AC 187 is a compound for biological
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research or drug development, and thus no information on signaling pathways is available.
Researchers should always consult the manufacturer's safety data sheet (SDS) and technical
documentation for detailed handling and safety information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. accustandard.com [accustandard.com]

e 2. accustandard.com [accustandard.com]

e 3. SILQUEST A-187 - Ataman Kimya [atamanchemicals.com]

e 4. SILQUEST A-187 SILANE - Ataman Kimya [atamanchemicals.com]
» 5. labshop.nl [labshop.nl]

 To cite this document: BenchChem. [Technical Support Center: AC 187 (Silquest A-187)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7909913#ac-187-stability-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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